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Compound of Interest

Compound Name: BI-167107

Cat. No.: B606075

Audience: Researchers, scientists, and drug development professionals.

Introduction

BI-167107 is a high-potency, long-acting full agonist for the 32 adrenergic receptor (B2AR), a
prototypical class A G protein-coupled receptor (GPCR).[1][2] Its primary utility in research is
not for therapeutic purposes but as a powerful chemical tool to stabilize the active conformation
of the B2AR and related beta-receptors.[1][2][3] Obtaining the structure of a GPCR in its active
state is notoriously difficult due to the inherent instability of this conformation in the absence of
a binding partner like a G protein. BI-167107 overcomes this challenge through its high affinity
and exceptionally slow dissociation rate, effectively "locking" the receptor in an active state long
enough for structural determination studies, such as X-ray crystallography. Consequently, it has
been instrumental in elucidating the crystal structure of the active-state 2AR, both alone and
in complex with G proteins or stabilizing nanobodies.

Mechanism of Action

The primary mechanism by which BI-167107 stabilizes the active GPCR state is through its
unique binding kinetics. As a full agonist, it binds to the orthosteric site of the 32AR and
induces the conformational changes associated with receptor activation. These changes
include a notable outward movement of the intracellular ends of transmembrane helices 5 and
6, creating a binding site for downstream signaling partners like the Gs protein.

The key features of BI-167107 are:
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» High Affinity: It binds to the B2AR with a picomolar dissociation constant (Kd), indicating a
very strong interaction.

» Slow Dissociation: It has an extremely long dissociation half-life of approximately 30 hours.
This prolonged occupancy ensures that a population of receptors remains in a stable, active
conformation suitable for biophysical and structural analysis.

This stabilization has been successfully leveraged by co-crystallizing the BI-167107-bound
receptor with other stabilizing proteins, such as an engineered nanobody (Nb80), which mimics
the action of the G protein.

Data Presentation

The following tables summarize the in vitro pharmacological properties of BI-167107.

Table 1: In Vitro Activity of BI-167107 at the Human 32
Adrenergic Receptor

Parameter Value Description

Equilibrium dissociation
o o constant, a measure of binding
Binding Affinity (Kd) 84 pM (0.084 nM) o )
affinity. Determined by

radioligand binding assays.

Concentration producing 50%
Functional Potency (EC50) 0.05 nM of the maximal response in a

cAMP accumulation assay.

Time required for 50% of the
Dissociation Half-Life (t1/2) 30 hours bound ligand to dissociate

from the receptor.

Maximum number of binding

sites, determined in the
Bmax 2238 nM N )

specific experimental system

used in the cited study.

Table 2: Selectivity Profile of BI-167107
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BI-167107 is not a selective B2AR agonist. Its activity at other adrenergic and serotonergic
receptors should be considered when designing experiments.

Target Receptor Activity IC50 / Ki
B1 Adrenergic Receptor (h) Agonist 3.2nM
01A Adrenergic Receptor (h) Antagonist 32nM
5-HT1B Antagonist 0.25 uM
5-HT1A (h) Agonist 1.4 uM
D2S (h) Agonist 59 uM
5-HT Transporter (h) Antagonist 6.1 uM

p (MOP) (h) Agonist 6.5 uM
Dopamine Transporter (h) Antagonist 7.2 uM

Data compiled from Eurofins

Safety Panel 44™ screen.

Experimental Protocols
Protocol: Radioligand Competition Binding Assay for
Affinity (Ki) Determination

This protocol describes a method to determine the binding affinity of BI-167107 for the B2AR
expressed in cell membranes using a competition binding assay.

Workflow Diagram
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Membrane Preparation

Culture cells expressing B2AR

Harvest and lyse cells

Centrifuge to pellet membranes

Resuspend & store membranes at -80°C

J

Binding Assay

Incubate membranes with radioligand
(e.g., [3H]-DHA) and varying
concentrations of BI-167107

Incubate to equilibrium
(e.g., 60 min at 30°C)

Define non-specific binding
with excess cold ligand

4 )

Separation & Analysis

Rapidly filter samples over
GF/C filters to separate
bound from free radioligand

@Vash filters with ice-cold buffea

l

Measure radioactivity on filters
(scintillation counting)

Calculate Ki from IC50
using Cheng-Prusoff equation
- /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606075#using-bi-167107-to-stabilize-gpcr-active-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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